Cas no 64192-79-6 (8-Benzyl-8-azaspiro[bicyclo[3.2.1]octane-3,4'-imidazolidine]-2',5'-dione)

• Product Name: 8-Benzyl-8-azaspiro[bicyclo[3.2.1]octane-3,4'-imidazolidine]-2',5'-dione
• CAS No: 64192-79-6
• MF: C₁₆H₁₉N₃O₂
• MW: 285.340963602066
• CID: 843884
• PubChem ID: 71464310
• Update Time: 2025-05-26

8-Benzyl-8-azaspiro[bicyclo[3.2.1]octane-3,4'-imidazolidine]-2',5'-dione Chemical and Physical Properties

Names and Identifiers

• 8-Benzyl-8-azaspiro[bicyclo[3.2.1]octane-3,4'-imidazolidine]-2',5'-dione
• 8-benzylspiro[8-azabicyclo[3.2.1]octane-3,5'-imidazolidine]-2',4'-dione
• Spiro[8-azabicyclo[3.2.1]octane-3,4'-imidazolidine]-2',5'-dione, 8-(phenylmethyl)-
• 64192-79-6
• DTXSID10856075
• 8-Benzyl-2'H,5'H-spiro[8-azabicyclo[3.2.1]octane-3,4'-imidazolidine]-2',5'-dione
• G88590

• Inchi： 1S/C16H19N3O2/c20-14-16(18-15(21)17-14)8-12-6-7-13(9-16)19(12)10-11-4-2-1-3-5-11/h1-5,12-13H,6-10H2,(H2,17,18,20,21)
• InChI Key： VIFNCVOBHLPNKQ-UHFFFAOYSA-N
• SMILES： O=C1C2(CC3CCC(C2)N3CC2C=CC=CC=2)NC(N1)=O

Computed Properties

• Exact Mass: 285.147726857g/mol
• Monoisotopic Mass: 285.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 61.4Ų

8-Benzyl-8-azaspiro[bicyclo[3.2.1]octane-3,4'-imidazolidine]-2',5'-dione Security Information

• Storage Condition：Sealed in dry,2-8°C(BD249645)

Additional information on 8-Benzyl-8-azaspiro[bicyclo[3.2.1]octane-3,4'-imidazolidine]-2',5'-dione

Professional Introduction to Compound with CAS No. 64192-79-6 and Product Name: 8-Benzyl-8-azaspiro[bicyclo[3.2.1]octane-3,4'-imidazolidine]-2',5'-dione

The compound with the CAS number 64192-79-6 and the product name 8-Benzyl-8-azaspiro[bicyclo[3.2.1]octane-3,4'-imidazolidine]-2',5'-dione represents a fascinating molecule in the realm of medicinal chemistry. This spirocyclic structure, characterized by its intricate fused ring system, has garnered significant attention due to its potential applications in drug discovery and molecular recognition. The presence of both azaspiro and imidazolidine moieties suggests a unique combination of electronic and steric properties that could be leveraged for therapeutic purposes.

In recent years, the exploration of spirocyclic compounds has intensified due to their ability to exhibit high binding affinity and selectivity. The 8-Benzyl-8-azaspiro[bicyclo[3.2.1]octane-3,4'-imidazolidine]-2',5'-dione structure is particularly intriguing because it combines a rigid bicyclic framework with nitrogen-containing heterocycles, which are known to be crucial for biological activity. This compound’s architecture is reminiscent of natural products and bioactive scaffolds, making it a promising candidate for further investigation.

The spiro[bicyclo[3.2.1]octane core of this molecule provides a stable scaffold that can be modified to enhance pharmacological properties. Spirocyclic compounds are known for their conformational rigidity, which can improve binding kinetics and reduce metabolic liability. Additionally, the imidazolidine moiety introduces hydrogen bonding capabilities and potential interactions with biological targets such as enzymes and receptors. The benzyl substituent at the 8-position may further modulate the compound’s solubility and bioavailability, making it more suitable for in vivo applications.

Recent advancements in computational chemistry have enabled the detailed study of such complex molecules. Molecular modeling techniques have been employed to predict the binding modes of this compound with various biological targets. These studies suggest that the 8-Benzyl-8-azaspiro[bicyclo[3.2.1]octane-3,4'-imidazolidine]-2',5'-dione could interact with proteins involved in inflammatory pathways, making it a potential lead for developing anti-inflammatory agents.

Moreover, the synthesis of this compound has been optimized using modern synthetic methodologies. The spirocyclic core was constructed through a series of cycloaddition reactions, followed by functional group transformations to introduce the imidazolidine and benzyl groups. These synthetic strategies highlight the versatility of modern organic chemistry in constructing complex molecular architectures.

The biological activity of this compound has been preliminarily evaluated in vitro using cell-based assays. Early results indicate that it exhibits inhibitory effects on certain enzymes implicated in diseases such as cancer and neurodegeneration. The imidazolidine moiety appears to be critical for these interactions, suggesting that further derivatization of this group could enhance potency and selectivity.

Future research will focus on exploring derivatives of this compound to improve its pharmacological profile. Techniques such as structure-activity relationship (SAR) studies will be employed to identify key structural features responsible for biological activity. Additionally, pharmacokinetic studies will be conducted to assess its metabolic stability and distribution in vivo.

The development of new therapeutic agents relies heavily on innovative molecular designs like this one. The 8-Benzyl-8-azaspiro[bicyclo[3.2.1]octane-3,4'-imidazolidine]-2',5'-dione exemplifies how combining structural complexity with functional diversity can lead to promising candidates for drug discovery programs.

In conclusion, the compound with CAS No. 64192-79-6 represents a significant advancement in medicinal chemistry due to its unique structure and potential therapeutic applications. Its spirocyclic framework, combined with nitrogen-containing heterocycles, makes it a versatile scaffold for developing new drugs targeting various diseases.